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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B15571620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, analytical applications, and synthesis of high-purity Levoglucosan-13C6. This

isotopically labeled anhydrosugar is a critical tool for quantitative analysis in various scientific

disciplines, particularly in environmental science and biomass research.

Commercial Availability and Specifications
High-purity Levoglucosan-13C6 is available from a select number of specialized chemical

suppliers. The primary application of this compound is as an internal standard for quantification

studies using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-

Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1].

Below is a summary of product specifications from leading commercial suppliers.

Table 1: Commercial Supplier Specifications for Levoglucosan-13C6
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Supplier
Product
Number

Chemical
Purity

Isotopic
Purity

Format
Storage
Conditions

Cambridge

Isotope

Laboratories,

Inc.

CLM-4748 ≥98%[2][3]
99 atom %

13C

Neat Solid[2]

[3]

Room

temperature,

away from

light and

moisture[2][3]

MedchemExp

ress
HY-139446S Not Specified Not Specified Solid

Room

temperature

in continental

US[1]

LGC

Standards

CIL-CLM-

4748-0.1
>95%[4]

96.3%

(86.99%

13C6)[4]

Neat Solid[5]

-20°C,

Hygroscopic[

4]

Table 2: Physicochemical Properties of Levoglucosan-13C6

Property Value Source

Molecular Formula ¹³C₆H₁₀O₅ [4]

Molecular Weight 168.09 g/mol [4]

Unlabeled CAS Number 498-07-7 [2][3]

Labeled CAS Number 1375293-81-4 [2][3]

Synonyms

1,6-Anhydro-β-D-

glucopyranose-¹³C₆, 1,6-

Anhydro-β-D-glucose-¹³C₆

[1]

Analytical Applications and Experimental Protocols
The primary utility of Levoglucosan-13C6 is as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of unlabeled levoglucosan. Levoglucosan is a key
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molecular tracer for biomass burning, and its precise measurement is crucial for air quality and

climate change studies.

General Workflow for Isotope Dilution Mass
Spectrometry
The use of Levoglucosan-13C6 as an internal standard follows a well-defined analytical

workflow designed to minimize sample preparation errors and matrix effects.
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Workflow for Levoglucosan Quantification using Levoglucosan-13C6

Sample Collection
(e.g., Aerosol Filter)

Spiking with known amount
of Levoglucosan-13C6

Extraction
(e.g., Sonication in Solvent)

Derivatization (for GC-MS)
(e.g., Silylation)

Optional

Instrumental Analysis
(GC-MS or LC-MS)

Data Processing
(Ratio of native to labeled analyte)

Quantification of
Levoglucosan

Click to download full resolution via product page

Workflow for using Levoglucosan-13C6 as an internal standard.

Experimental Protocol: Quantification of Levoglucosan
in Particulate Matter by GC-MS
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This protocol is a synthesized methodology based on established procedures for the analysis

of levoglucosan in environmental samples.

1. Sample Preparation and Extraction:

A known area of a particulate matter-loaded filter (e.g., quartz fiber) is placed in a clean

extraction vessel.

A precise volume of a standard solution of Levoglucosan-13C6 in a suitable solvent (e.g.,

methanol or dichloromethane/methanol mixture) is added to the filter as an internal standard.

The sample is extracted using a method such as sonication or pressurized fluid extraction.

The resulting extract is filtered to remove filter debris and concentrated under a gentle

stream of nitrogen.

2. Derivatization:

To improve the volatility and chromatographic behavior of levoglucosan for GC-MS analysis,

a derivatization step is necessary.

The dried extract is reconstituted in a small volume of a derivatizing agent. A common agent

is a mixture of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

trimethylchlorosilane (TMCS) in pyridine.

The mixture is heated (e.g., at 70°C for 1 hour) to ensure complete derivatization of the

hydroxyl groups to trimethylsilyl (TMS) ethers.

3. GC-MS Analysis:

An aliquot of the derivatized sample is injected into a gas chromatograph coupled to a mass

spectrometer.

Gas Chromatography Conditions:

Column: A non-polar or mid-polarity column, such as a DB-5MS or DB-17MS, is typically

used.
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Injector Temperature: 250-280°C.

Oven Program: A temperature gradient is employed to separate the analytes, for example,

starting at 60°C and ramping to 300°C.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) is used for high sensitivity and selectivity.

Key ions for the TMS-derivatized levoglucosan (m/z 204, 217, 333) and Levoglucosan-
13C6 (m/z corresponding to the labeled fragments) are monitored.

4. Quantification:

The concentration of native levoglucosan in the sample is determined by calculating the ratio

of the peak area of the characteristic ions of derivatized levoglucosan to the peak area of the

corresponding ions of the derivatized Levoglucosan-13C6 internal standard.

A calibration curve is generated using standards containing known concentrations of

unlabeled levoglucosan and a fixed concentration of the Levoglucosan-13C6 internal

standard.

Synthesis and Purification of Levoglucosan-13C6
The gram-scale synthesis of Levoglucosan-13C6 is typically achieved through the pyrolysis of

uniformly labeled ¹³C-glucose. While detailed proprietary methods may vary between suppliers,

the general chemical pathway is well-established.
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General Synthesis Pathway for Levoglucosan-13C6
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Synthesis and purification of Levoglucosan-13C6.

The synthesis begins with commercially available uniformly labeled D-Glucose (¹³C₆, 99%)[6].

This is then typically used to produce ¹³C-labeled cellulose. The labeled cellulose undergoes

fast pyrolysis under controlled high-temperature and vacuum conditions, which causes it to

thermally depolymerize, with levoglucosan being a major product[7][8]. The resulting bio-oil

contains a mixture of compounds from which the Levoglucosan-13C6 must be purified.

Purification strategies can include liquid-liquid extraction to separate the sugar-rich aqueous

phase from non-soluble phenolic compounds, followed by filtration through adsorption resins
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and finally crystallization to yield the high-purity product[7][8]. A detailed protocol for a similar

process has been developed for unlabeled levoglucosan and is adaptable for the labeled

compound[7][8].

Conclusion
High-purity Levoglucosan-13C6 is an indispensable tool for researchers requiring accurate

quantification of this important biomass burning tracer. Its commercial availability from

specialized suppliers provides access to a well-characterized internal standard. The

experimental protocols outlined in this guide, based on established analytical methods, offer a

robust framework for its application in isotope dilution mass spectrometry. As research into the

environmental and health impacts of biomass burning continues to evolve, the demand for

high-quality analytical standards like Levoglucosan-13C6 will undoubtedly grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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levoglucosan-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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